Cas no 1807001-25-7 (6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile
• CAS No: 1807001-25-7
• MF: C₉H₆ClF₂IN₂
• MW: 342.511620044708
• CID: 4894135
• Update Time: 2025-05-19

6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF2IN2/c10-4-5-3-7(13)6(1-2-14)8(15-5)9(11)12/h3,9H,1,4H2
• InChI Key： YPSPQYJVKKNXTC-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)N=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile

6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile: A Comprehensive Overview

The compound 6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile (CAS No. 1807001-25-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups: a chloromethyl group at position 6, a difluoromethyl group at position 2, an iodine atom at position 4, and an acetonitrile group at position 3. The combination of these substituents imparts unique chemical properties, making it a valuable compound in research and development.

The synthesis of 6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile involves a series of precise chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and possibly coupling reactions. The presence of the acetonitrile group suggests that the compound may have been derived from a nitrile-containing precursor. The chloromethyl and difluoromethyl groups are likely introduced through alkylation or substitution reactions, while the iodine atom at position 4 could be introduced via an iodination process. These synthetic steps require careful control of reaction conditions to ensure the desired regioselectivity and stereochemistry.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The presence of multiple halogen atoms (chlorine, fluorine, and iodine) makes it an interesting candidate for exploring halogen bonding interactions, which are increasingly recognized as important non-covalent interactions in drug design. Additionally, the acetonitrile group can act as a hydrogen bond acceptor, further enhancing the molecule's ability to interact with biological targets.

In terms of physical properties, 6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile is expected to have a high molecular weight due to the presence of heavy atoms like iodine. Its solubility in organic solvents is likely to be moderate to high, depending on the balance between its polar functional groups and hydrophobic regions. The compound's stability under various conditions, such as thermal or photochemical exposure, would need to be evaluated for potential applications.

The application of this compound extends beyond medicinal chemistry. Its structure suggests potential use in materials science, particularly in the development of advanced materials with tailored electronic properties. The pyridine ring is known for its aromatic stability and electron-withdrawing effects, which can influence the electronic characteristics of materials. Furthermore, the presence of halogen atoms can modulate the material's optical and electronic properties, making it a candidate for applications in optoelectronics or semiconductors.

From an environmental perspective, understanding the fate and transport of 6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile in natural systems is crucial. Given its complex structure and halogen content, it may undergo biotransformation or environmental degradation under specific conditions. Assessing its ecotoxicological profile would be essential for ensuring safe handling and disposal practices.

In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-3-acetonitrile (CAS No. 1807001-25-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.